Cas no 1506381-79-8 (3-(2-Bromo-3-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-Bromo-3-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1506381-79-8
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 5706531
• PubChem ID: 81511619
• Update Time: 2023-10-17

3-(2-Bromo-3-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoic acid
• 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoicacid
• MFCD24120599
• AKOS020090133
• 1506381-79-8
• SY339939
• EN300-1451950
• Benzenepropanoic acid, 2-bromo-3-fluoro-α-hydroxy-
• 3-(2-Bromo-3-fluorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8BrFO3/c10-8-5(2-1-3-6(8)11)4-7(12)9(13)14/h1-3,7,12H,4H2,(H,13,14)
• InChI Key： PAZJSMKXVOLFNV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Boiling Point: 379.1±37.0 °C(Predicted)
• pka: 3.60±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids